2-(4-fluorophenyl)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O2/c21-17-7-3-15(4-8-17)13-19(24)22-18-9-5-16(6-10-18)14-20(25)23-11-1-2-12-23/h3-10H,1-2,11-14H2,(H,22,24)
• InChI Key: WCVNUCGVNNKHJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

The compound “2-(4-fluorophenyl)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through ring construction from different cyclic or acyclic precursors. The fluorophenyl groups could be introduced through a substitution reaction.

Scientific Research Applications

Cognitive Enhancement and Neuroprotection

• Phenylpiracetam , a phenylated analog of piracetam, is structurally related to our compound. . Researchers explore its neuroprotective properties, particularly in the context of neurodegenerative diseases.

PPAR Agonism

• Our compound’s structure resembles PPAR agonists. Researchers may explore its effects on peroxisome proliferator-activated receptors (PPARs), which regulate lipid metabolism, inflammation, and glucose homeostasis. .

Mechanism of Action

Target of Action

The primary target of this compound is the sigma-1 receptor , a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane . This receptor regulates inositol 1,4,5-trisphosphate (IP3) receptor-mediated Ca2+ ion influx from the ER to the mitochondria and provides other important brain cell functions .

Mode of Action

The compound acts as an allosteric modulator of the sigma-1 receptor . It interacts with the receptor to enhance or inhibit its activity, resulting in changes to the receptor’s function . The use of this compound in combination with endogenous or exogenous agonists has demonstrated potent anti-seizure, antidepressant, or cognition-enhancing effects .

Biochemical Pathways

The sigma-1 receptor plays a crucial role in several biochemical pathways. It regulates the influx of Ca2+ ions from the ER to the mitochondria, which is mediated by the IP3 receptor . This regulation can affect various downstream effects, including neuronal signaling and synaptic plasticity .

Pharmacokinetics

The introduction of fluorine atoms into the compound’s structure has resulted in positive modulation of its lipophilicity, electronegativity, basicity, and bioavailability . These properties are directly linked with numerous positive pharmacological properties of potential and established drugs . .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its modulation of the sigma-1 receptor. By influencing this receptor, the compound can exert anti-seizure, antidepressant, and cognition-enhancing effects . The exact cellular mechanisms underlying these effects are still under investigation.

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the compound’s interaction with the sigma-1 receptor can be influenced by the receptor’s expression levels, which can vary depending on the cellular environment . Additionally, the compound’s stability and efficacy can be affected by factors such as pH and temperature.

Future Directions

Future research could focus on optimizing the synthesis of this compound, studying its reactivity, and exploring its potential uses. The introduction of fluorine atoms could result in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability.